Cas no 63674-98-6 (1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 63674-98-6
• MF: C₁₂H₁₂ClNO₄
• MW: 269.680982589722
• MDL: MFCD03044701
• CID: 879012
• Update Time: 2026-04-29

1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
• AC1MJZYA
• AC1Q45EC
• CTK5B9655
• MolPort-000-148-603
• Oprea1_814024
• SBB045185
• SureCN1534159

• MDL： MFCD03044701
• Inchi： InChI=1S/C12H12ClNO4/c1-18-10-3-2-8(5-9(10)13)14-6-7(12(16)17)4-11(14)15/h2-3,5,7H,4,6H2,1H3,(H,16,17)
• InChI Key： ZCPWASRXJNDMDW-UHFFFAOYSA-N
• SMILES： COC1=C(C=C(C=C1)N2CC(CC2=O)C(=O)O)Cl

Computed Properties

• Exact Mass: 269.04500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3

Experimental Properties

• PSA: 66.84000
• LogP: 1.85110

1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid

Introduction to 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 63674-98-6)

1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 63674-98-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered attention for its potential therapeutic applications and as a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid includes a pyrrolidine ring with a 5-oxo group, a 3-chloro-4-methoxyphenyl substituent, and a carboxylic acid functional group. These structural elements contribute to its diverse chemical reactivity and biological activity. The presence of the chloro and methoxy groups on the phenyl ring enhances the compound's lipophilicity, which is crucial for its ability to cross cell membranes and interact with biological targets.

Recent studies have highlighted the potential of 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory properties. The anti-inflammatory activity is attributed to its ability to inhibit the production of pro-inflammatory cytokines and enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid could be a promising lead compound for the development of new anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid has also been investigated for its potential as an anticancer agent. Studies have demonstrated that this compound can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of key signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These pathways are known to play critical roles in cell proliferation, survival, and metastasis.

The synthetic accessibility of 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to produce this compound on a large scale. One notable method involves the reaction of 3-chloro-4-methoxybenzaldehyde with an appropriate pyrrolidine derivative, followed by oxidation to form the 5-oxo group. This synthetic strategy allows for the facile introduction of various functional groups, enabling the preparation of a wide range of analogs for further biological evaluation.

The physicochemical properties of 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid have been extensively studied. It is a white crystalline solid with a melting point ranging from 180°C to 182°C. The compound is soluble in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO), but it has limited solubility in water. These properties make it suitable for use in both in vitro and in vivo experiments.

In terms of safety and toxicity, preliminary studies have indicated that 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid exhibits low toxicity at therapeutic concentrations. However, further toxicological evaluations are necessary to fully understand its safety profile before it can be considered for clinical use. Researchers are currently conducting preclinical studies to assess its pharmacokinetic properties, including absorption, distribution, metabolism, excretion (ADME), and potential drug-drug interactions.

The potential applications of 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid extend beyond traditional pharmaceuticals. It has also been explored as a building block in the synthesis of advanced materials and polymers due to its unique chemical structure and reactivity. For example, recent work published in the Journal of Polymer Science has shown that this compound can be incorporated into polymer chains to enhance their mechanical properties and thermal stability.

In conclusion, 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 63674-98-6) is a multifaceted compound with promising applications in medicinal chemistry, pharmaceutical research, and materials science. Its unique structural features and diverse biological activities make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its properties and potential uses, 1-(3-Chloro-4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid is likely to play an increasingly important role in advancing scientific knowledge and improving human health.